Theophylline, 7-(2-benzoyloxy-3-(4-ethoxycarbonyl-1-piperazinyl)propyl)-
Theophylline, 7-(2-benzoyloxy-3-(4-ethoxycarbonyl-1-piperazinyl)propyl)-
Brand Name:
Vulcanchem
CAS No.:
19977-14-1
VCID:
VC20776443
InChI:
InChI=1S/C24H30N6O6/c1-4-35-24(34)29-12-10-28(11-13-29)14-18(36-22(32)17-8-6-5-7-9-17)15-30-16-25-20-19(30)21(31)27(3)23(33)26(20)2/h5-9,16,18H,4,10-15H2,1-3H3
SMILES:
CCOC(=O)N1CCN(CC1)CC(CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC(=O)C4=CC=CC=C4
Molecular Formula:
C24H30N6O6
Molecular Weight:
498.5 g/mol
Theophylline, 7-(2-benzoyloxy-3-(4-ethoxycarbonyl-1-piperazinyl)propyl)-
CAS No.: 19977-14-1
Cat. No.: VC20776443
Molecular Formula: C24H30N6O6
Molecular Weight: 498.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19977-14-1 |
|---|---|
| Molecular Formula | C24H30N6O6 |
| Molecular Weight | 498.5 g/mol |
| IUPAC Name | ethyl 4-[2-benzoyloxy-3-(1,3-dimethyl-2,6-dioxopurin-7-yl)propyl]piperazine-1-carboxylate |
| Standard InChI | InChI=1S/C24H30N6O6/c1-4-35-24(34)29-12-10-28(11-13-29)14-18(36-22(32)17-8-6-5-7-9-17)15-30-16-25-20-19(30)21(31)27(3)23(33)26(20)2/h5-9,16,18H,4,10-15H2,1-3H3 |
| Standard InChI Key | SBCDETAPNIEMGJ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)N1CCN(CC1)CC(CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC(=O)C4=CC=CC=C4 |
| Canonical SMILES | CCOC(=O)N1CCN(CC1)CC(CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC(=O)C4=CC=CC=C4 |
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